Ipsalazide
Ipsalazide
Ipsalazide is a sulfasalazine analog. It acts by releasing 5-aminosalicylic acid and a nontoxic carrier molecule in the gastrointestinal tract.
Brand Name:
Vulcanchem
CAS No.:
80573-03-1
VCID:
VC0530801
InChI:
InChI=1S/C16H13N3O6/c20-13-6-5-11(7-12(13)16(24)25)19-18-10-3-1-9(2-4-10)15(23)17-8-14(21)22/h1-7,20H,8H2,(H,17,23)(H,21,22)(H,24,25)
SMILES:
C1=CC(=CC=C1C(=O)NCC(=O)O)N=NC2=CC(=C(C=C2)O)C(=O)O
Molecular Formula:
C16H13N3O6
Molecular Weight:
343.29 g/mol
Ipsalazide
CAS No.: 80573-03-1
Cat. No.: VC0530801
Molecular Formula: C16H13N3O6
Molecular Weight: 343.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Ipsalazide is a sulfasalazine analog. It acts by releasing 5-aminosalicylic acid and a nontoxic carrier molecule in the gastrointestinal tract. |
|---|---|
| CAS No. | 80573-03-1 |
| Molecular Formula | C16H13N3O6 |
| Molecular Weight | 343.29 g/mol |
| IUPAC Name | 5-[[4-(carboxymethylcarbamoyl)phenyl]diazenyl]-2-hydroxybenzoic acid |
| Standard InChI | InChI=1S/C16H13N3O6/c20-13-6-5-11(7-12(13)16(24)25)19-18-10-3-1-9(2-4-10)15(23)17-8-14(21)22/h1-7,20H,8H2,(H,17,23)(H,21,22)(H,24,25) |
| Standard InChI Key | CQSRTOJJBONKMC-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)NCC(=O)O)N/N=C/2\C=CC(=O)C(=C2)C(=O)O |
| SMILES | C1=CC(=CC=C1C(=O)NCC(=O)O)N=NC2=CC(=C(C=C2)O)C(=O)O |
| Canonical SMILES | C1=CC(=CC=C1C(=O)NCC(=O)O)N=NC2=CC(=C(C=C2)O)C(=O)O |
| Appearance | Solid powder |
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